3-Tert-butyl-4-cyclopropoxyaniline

• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol
• IUPAC Name: 3-tert-butyl-4-cyclopropyloxyaniline
• InChI: InChI=1S/C13H19NO/c1-13(2,3)11-8-9(14)4-7-12(11)15-10-5-6-10/h4,7-8,10H,5-6,14H2,1-3H3
• InChI Key: YRZKBFAJBZUSQS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C=CC(=C1)N)OC2CC2

Description

3-Tert-butyl-4-cyclopropoxyaniline is a substituted aniline derivative characterized by a tert-butyl group at the 3-position and a cyclopropoxy substituent at the 4-position of the aromatic ring. The tert-butyl group enhances steric bulk and may influence metabolic stability, while the cyclopropoxy moiety introduces unique electronic and conformational properties due to the strained cyclopropane ring.

Preparation Methods

The synthesis of 3-Tert-butyl-4-cyclopropoxyaniline involves several steps. One common method includes the reaction of 3-tert-butylaniline with cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures . Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring higher yields and purity.

Chemical Reactions Analysis

3-Tert-butyl-4-cyclopropoxyaniline undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding quinones or other oxidized products.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the formation of reduced amine derivatives.

Substitution: Nucleophilic substitution reactions can occur, especially at the aniline nitrogen, using reagents like alkyl halides or acyl chlorides.

Scientific Research Applications

3-Tert-butyl-4-cyclopropoxyaniline is used in various scientific research fields:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules and is used in studying reaction mechanisms.

Biology: This compound is used in biochemical assays to study enzyme interactions and inhibition.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-Tert-butyl-4-cyclopropoxyaniline involves its interaction with specific molecular targets. For instance, in biological systems, it may act as an enzyme inhibitor by binding to the active site of the enzyme, thereby preventing substrate binding and subsequent catalytic activity . The pathways involved in its action include inhibition of oxidative stress pathways and modulation of signal transduction pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis focuses on structural analogs identified in the literature, particularly compounds with tert-butyl and aromatic amine functionalities.

Key Structural Analog from

The compound tert-butyl(3-(7-((2-methoxy-4-(4-methylpiperazin-1-yl)phenyl)amino)-4-methyl-2-oxo-2H-pyrimido[4,5-d][1,3]oxazin-1(4H)-yl)phenyl)carbamate (15a) shares a tert-butyl carbamate group and aniline-derived framework with 3-tert-butyl-4-cyclopropoxyaniline but differs in substituents and complexity .

Structural and Functional Differences

Feature	3-Tert-butyl-4-cyclopropoxyaniline	Compound 15a ()
Core Structure	Simple aniline derivative	Pyrimido-oxazine fused heterocyclic system
Substituents	Cyclopropoxy (electron-donating)	Methoxy, methylpiperazinyl (electron-modulating)
Steric Bulk	Moderate (tert-butyl + cyclopropane)	High (tert-butyl + fused ring system)
Synthetic Utility	Likely intermediate for functionalization	Designed as a kinase inhibitor precursor

Hypothesized Property Comparisons

The methylpiperazinyl group in 15a introduces basicity and hydrogen-bonding capacity, absent in the cyclopropoxy analog.

Steric and Solubility Considerations :

• The fused heterocycle in 15a increases rigidity and reduces solubility in polar solvents compared to the simpler aniline derivative.
• The tert-butyl group in both compounds likely improves lipophilicity, but the cyclopropane ring in 3-tert-butyl-4-cyclopropoxyaniline may introduce strain, affecting conformational stability.

Biological Relevance :

• Compound 15a was synthesized as a kinase inhibitor candidate, leveraging its heterocyclic core for target binding . In contrast, 3-tert-butyl-4-cyclopropoxyaniline’s simpler structure suggests utility as a synthetic intermediate rather than a direct bioactive molecule.